Cas no 5438-36-8 (5-Iodovanillin)

5-Iodovanillin is a halogenated derivative of vanillin, characterized by the substitution of an iodine atom at the 5-position of the aromatic ring. This modification enhances its utility as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The iodine moiety introduces distinct reactivity, enabling selective cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. Its crystalline form and well-defined structure facilitate precise applications in research and industrial processes. 5-Iodovanillin is valued for its stability, high purity, and compatibility with various reaction conditions, making it a reliable building block for complex molecular frameworks.
5-Iodovanillin structure
5-Iodovanillin structure
Product Name:5-Iodovanillin
CAS No:5438-36-8
MF:C8H7IO3
MW:278.043854951859
MDL:MFCD00006941
CID:85352
PubChem ID:79499
Update Time:2025-06-07

5-Iodovanillin Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy-3-iodo-5-methoxybenzaldehyde
    • 5-Iodovanillin
    • 3-Iodo-5-methoxy-4-hydroxybenzaldehyde
    • 4-Hydroxy-5-iodo-3-methoxybenzaldehyde
    • 5-Iodo-3-methoxy-4-hydroxybenzaldehyde
    • 5 Iodovanillin
    • Benzaldehyde, 4-hydroxy-3-iodo-5-methoxy-
    • 5-iodo vanillin
    • 3-methoxy-4-hydroxy-5-iodobenzaldehyde
    • FBBCSYADXYILEH-UHFFFAOYSA-N
    • 5-iodovanilline
    • 5-iodovanilin
    • 5-iodo vaniline
    • NSC16678
    • FBBCSYADXYILEH-UHFFFAOYSA-
    • SBB006927
    • BBL012743
    • STK0
    • AKOS000120552
    • 4-hydroxy-5-methoxy-3-iodobenzaldehyde
    • MFCD00006941
    • EINECS 226-617-7
    • CS-0117167
    • 5-Iodovanillin, 97%
    • FT-0620522
    • NSC-16678
    • NS00033064
    • UPCMLD0ENAT5212559:001
    • SCHEMBL1002420
    • 3-iodo-4-hydroxy-5-methoxybenzaldehyde
    • Z56957506
    • SY048617
    • EN300-17567
    • 5438-36-8
    • A830148
    • AS-44228
    • DTXSID3063885
    • I0427
    • InChI=1/C8H7IO3/c1-12-7-3-5(4-10)2-6(9)8(7)11/h2-4,11H,1H3
    • NSC 16678
    • F3095-2242
    • 4-Hydroxy-3-iodo-5-methoxybenzaldehyde #
    • STK093822
    • DB-052555
    • A10201
    • 4-Hydroxy-3-iodo-5-methoxybenzaldehyde; 3-Iodo-4-hydroxy-5-methoxybenzaldehyde; 3-Iodo-5-methoxy-4-hydroxybenzaldehyde; 4-Hydroxy-5-iodo-3-methoxybenzaldehyde; 5-Iodo-3-methoxy-4-hydroxybenzaldehyde; NSC 16678
    • MDL: MFCD00006941
    • Inchi: 1S/C8H7IO3/c1-12-7-3-5(4-10)2-6(9)8(7)11/h2-4,11H,1H3
    • InChI Key: FBBCSYADXYILEH-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=O)C=C(C=1O)OC
    • BRN: 2049762

Computed Properties

  • Exact Mass: 277.94400
  • Monoisotopic Mass: 277.944
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 1.7
  • Molecular Weight: 278.04
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.909
  • Melting Point: 181.0 to 184.0 deg-C
  • Boiling Point: 304 ºC
  • Flash Point: 138 ºC
  • Refractive Index: 1.671
  • PSA: 46.53000
  • LogP: 1.81790
  • Sensitiveness: Light Sensitive
  • Solubility: Not determined

5-Iodovanillin Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S37/39
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • Safety Term:S24/25
  • Risk Phrases:R36/37/38

5-Iodovanillin Customs Data

  • HS CODE:2913000090
  • Customs Data:

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

5-Iodovanillin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019144065-500g
4-Hydroxy-3-iodo-5-methoxybenzaldehyde
5438-36-8 95%
500g
$627.84 2023-09-01
Chemenu
CM243566-500g
4-Hydroxy-3-iodo-5-methoxybenzaldehyde
5438-36-8 95%
500g
$539 2021-06-16
TRC
I685510-5g
5-Iodovanillin
5438-36-8
5g
$ 110.00 2023-09-07
TRC
I685510-10g
5-Iodovanillin
5438-36-8
10g
$ 184.00 2023-09-07
TRC
I685510-25g
5-Iodovanillin
5438-36-8
25g
$ 357.00 2023-09-07
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB19563-1g
5-Iodovanillin
5438-36-8 97%
1g
0.00 2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB19563-5g
5-Iodovanillin
5438-36-8 97%
5g
102.00 2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB19563-10g
5-Iodovanillin
5438-36-8 97%
10g
166.00 2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB19563-25g
5-Iodovanillin
5438-36-8 97%
25g
333.00 2021-07-09
Apollo Scientific
OR4972-100g
5-Iodovanillin
5438-36-8 98+%
100g
£131.00 2025-02-20
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd